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2,4-Dinitro-5-fluoroanisole is a substituted aromatic compound built upon a central benzene
ring. Its chemical identity and reactivity are dictated by the interplay of three distinct functional
groups: a methoxy group (-OCHs), two nitro groups (-NOz2), and a fluorine atom (-F).
Understanding the individual and collective influence of these substituents is paramount to
predicting the molecule's behavior.

The IUPAC name for this compound is 1-fluoro-5-methoxy-2,4-dinitrobenzene. Its core
structure is systematically numbered to define the positions of these key groups.

Caption: Molecular structure of 1-fluoro-5-methoxy-2,4-dinitrobenzene.
The electronic character of the aromatic ring is profoundly influenced by these groups:

» Nitro Groups (-NOz2): Positioned at C2 and C4, these are powerful electron-withdrawing
groups due to both strong inductive effects (-I) and resonance effects (-M). They render the
aromatic ring highly electron-deficient (electrophilic).

e Fluorine Atom (-F): Located at C1, fluorine exerts a strong electron-withdrawing inductive
effect (-1) due to its high electronegativity. However, it also has a weak, opposing electron-
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donating resonance effect (+M) via its lone pairs. The inductive effect typically dominates in
halogens.

o Methoxy Group (-OCHs): Situated at C5, the methoxy group is electron-donating. It has a
weak electron-withdrawing inductive effect (-1) but a strong electron-donating resonance
effect (+M), the latter of which is dominant.
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Caption: Interplay of substituent electronic effects on the aromatic ring.

This combination of powerful electron-withdrawing groups makes the molecule an excellent
substrate for Nucleophilic Aromatic Substitution (SnAr) reactions, a characteristic that is highly
valuable in synthetic chemistry for building more complex molecules.[1][2]

Conformational and Crystallographic Insights
(Inferred)

While specific crystallographic data for 2,4-Dinitro-5-fluoroanisole is not readily available,
analysis of the closely related 2,4-Dinitroanisole provides a reliable model for its solid-state
conformation.[3][4]

e Ring Planarity: The central benzene ring is expected to be largely planar.

o Substituent Orientation: Steric hindrance between the bulky ortho-nitro group (at C2) and the
adjacent methoxy group (at C1 in the analogue, C5 in our target) forces them to twist out of
the plane of the benzene ring. In studies of 2,4-dinitroanisole, the ortho-nitro group can be
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rotated by as much as 35°, while the methoxy group exhibits a smaller torsion angle of 5-13°.
[3][4] This twisting has significant implications, as it can disrupt 1t-orbital overlap, thereby
modulating the electronic communication between the substituent and the ring. The para-
nitro group, facing less steric hindrance, tends to remain nearly coplanar with the ring to
maximize resonance stabilization.[3]

Parameter Predicted Value/State Rationale | Comparison

Based on the crystal structure

Crystal System Monoclinic o }
of 2,4-Dinitroanisole.[3]
) ) Characteristic of benzene
Ring Conformation Planar o
derivatives.
) ) Steric repulsion from adjacent
Ortho-Nitro Torsion Angle 30-40° ]
substituents.[4]
] Steric hindrance with the
Methoxy Torsion Angle 5-15° )
adjacent C-H bond.[4]
] ) Minimal steric hindrance allows
Para-Nitro Torsion Angle <5°

for maximum resonance.[3]

Predicted Spectroscopic Sighature

Spectroscopic analysis is essential for structural confirmation. Based on data from analogous
compounds, the following spectral characteristics for 2,4-Dinitro-5-fluoroanisole can be
predicted.[5][6][7]

e 1H NMR: The spectrum would show two signals in the aromatic region, each corresponding
to a single proton (at C3 and C6). These signals would appear as doublets of doublets due to
coupling with each other (3JHH, typical meta-coupling) and with the fluorine atom (*JHF and
3JHF respectively). The strong deshielding effect of the nitro groups would shift these protons
significantly downfield. A sharp singlet corresponding to the three methoxy protons (-OCHs)
would appear upfield.

e 13C NMR: The spectrum would display seven distinct signals. Carbons directly attached to
the electron-withdrawing nitro groups (C2, C4) would be significantly deshielded and appear
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at the downfield end. The carbon attached to fluorine (C1) would show a large one-bond
coupling constant (XJCF), which is a hallmark of fluorinated aromatics.

e 19F NMR: A single resonance would be observed. Its chemical shift would be indicative of a
fluorine atom on a highly electron-deficient aromatic ring.

e Mass Spectrometry: The molecular ion peak (M+) would be readily identifiable. Common
fragmentation pathways would likely involve the loss of the methoxy group (--CH?s), a nitro
group (-NOz2), or neutral nitric oxide (NO).

« Infrared (IR) Spectroscopy: Strong characteristic absorption bands would be present for the
asymmetric and symmetric stretching of the N-O bonds in the nitro groups (typically around
1530 cm~t and 1350 cm~1). Bands corresponding to C-O-C stretching of the anisole moiety
and the C-F stretch would also be prominent.

Synthesis and Reactivity Profile

The strategic placement of functional groups makes 2,4-Dinitro-5-fluoroanisole a versatile
synthetic intermediate.

Proposed Synthesis Workflow

A logical and efficient synthesis route involves the nucleophilic aromatic substitution of a
precursor molecule, 1,5-difluoro-2,4-dinitrobenzene, with a methoxide source. The fluorine
atom at the 1-position is highly activated towards substitution by the two flanking nitro groups.
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Caption: Proposed synthetic workflow for 2,4-Dinitro-5-fluoroanisole.

Experimental Protocol: Synthesis

Disclaimer: This protocol is a theoretical proposition and must be adapted and optimized under
strict laboratory safety protocols by qualified personnel.

+ Reaction Setup: In a flame-dried, three-neck round-bottom flask equipped with a magnetic
stirrer, reflux condenser, and nitrogen inlet, dissolve 1,5-difluoro-2,4-dinitrobenzene (1.0 eq)
in anhydrous methanol (MeOH).

+ Reagent Addition: While stirring under a nitrogen atmosphere, slowly add a solution of
sodium methoxide (1.1 eq) in methanol. An exothermic reaction may be observed.
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e Reaction Monitoring: Heat the mixture to reflux (approx. 65°C) and monitor the reaction
progress using Thin Layer Chromatography (TLC) until the starting material is consumed.

e Quenching and Extraction: Cool the reaction mixture to room temperature and carefully pour
it into ice-cold water. Extract the aqueous mixture with ethyl acetate (3x).

 Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate
(Na2S0a4), and concentrate under reduced pressure. The crude product can be purified by
recrystallization from an appropriate solvent system (e.g., ethanol/water) or by column
chromatography on silica gel.

o Characterization: Confirm the structure and purity of the final product using NMR, IR, and
MS analysis as described in the previous section.

Relevance in Drug Development and Materials
Science

The unique structural and electronic features of 2,4-Dinitro-5-fluoroanisole position it as a
molecule of high potential.

Application in Drug Discovery

Fluorine has become a cornerstone element in modern medicinal chemistry.[8][9] The
incorporation of a fluorine atom, as in 2,4-Dinitro-5-fluoroanisole, can profoundly influence a
drug candidate's properties:[10][11]

o Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making it resistant to
metabolic cleavage by cytochrome P450 enzymes. This can increase the half-life and
bioavailability of a drug.

 Lipophilicity and Permeability: Fluorine substitution generally increases a molecule's
lipophilicity, which can enhance its ability to cross cell membranes.[9]

¢ Binding Affinity: The electronegativity of fluorine can lead to favorable electrostatic
interactions (e.g., hydrogen bonds, dipole-dipole) with target proteins, potentially increasing
binding affinity and potency.[12]
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The dinitrophenyl moiety itself is a well-known hapten, often used to elicit immune responses or
as a versatile handle for bioconjugation and assay development.[13] Therefore, 2,4-Dinitro-5-
fluoroanisole could serve as a valuable scaffold or building block for creating novel
therapeutic agents or diagnostic tools.[14]

Potential in Materials Science

The high nitrogen and oxygen content, characteristic of dinitroaromatic compounds, is often
associated with high energy density. The parent compound, 2,4-Dinitroanisole, is utilized as a
melt-castable insensitive explosive, serving as a safer alternative to TNT in some applications.
[3] While the properties of the fluorinated derivative have not been extensively studied, it is
plausible that 2,4-Dinitro-5-fluoroanisole could exhibit interesting energetic properties,
warranting investigation in the field of advanced materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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